Cas no 90943-33-2 (2(1H)-Pyridinone, 3-(2-butenyl)-)
90943-33-2 structure
Product Name:2(1H)-Pyridinone, 3-(2-butenyl)-
CAS No:90943-33-2
MF:C9H11NO
MW:149.189742326736
CID:1955994
PubChem ID:165358501
Update Time:2025-04-21
2(1H)-Pyridinone, 3-(2-butenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone, 3-(2-butenyl)-
- DTXSID301299231
- 3-(2-Buten-1-yl)-2(1H)-pyridinone
- 90943-33-2
-
- Inchi: 1S/C9H11NO/c1-2-3-5-8-6-4-7-10-9(8)11/h2-4,6-7H,5H2,1H3,(H,10,11)
- InChI Key: YBMCOEDYMPGGIW-UHFFFAOYSA-N
- SMILES: O=C1C(=CC=CN1)CC=CC
Computed Properties
- Exact Mass: 149.084063974Da
- Monoisotopic Mass: 149.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 29.1Ų
2(1H)-Pyridinone, 3-(2-butenyl)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
90943-33-2 (2(1H)-Pyridinone, 3-(2-butenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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